2-(1,3-benzothiazol-2-ylsulfanyl)-N'-[(E)-(2,4-dihydroxyphenyl)methylidene]acetohydrazide

• Molecular Formula: C16H13N3O3S2
• Molecular Weight: 359.4 g/mol
• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-[(E)-(2,4-dihydroxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C16H13N3O3S2/c20-11-6-5-10(13(21)7-11)8-17-19-15(22)9-23-16-18-12-3-1-2-4-14(12)24-16/h1-8,20-21H,9H2,(H,19,22)/b17-8+
• InChI Key: XJVQFCXKSFNHSO-CAOOACKPSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(S2)SCC(=O)N/N=C/C3=C(C=C(C=C3)O)O
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)SCC(=O)NN=CC3=C(C=C(C=C3)O)O

Description

This compound is a hydrazone derivative featuring a 1,3-benzothiazole moiety linked via a sulfanyl group to an acetohydrazide scaffold. The hydrazone functionality is formed by condensation with a 2,4-dihydroxyphenyl aldehyde, resulting in an (E)-configured imine bond.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1,3-benzothiazol-2-ylsulfanyl)-N’-[(E)-(2,4-dihydroxyphenyl)methylidene]acetohydrazide typically involves a multi-step process:

Formation of the Benzothiazole Ring: The benzothiazole ring is synthesized through the cyclization of 2-aminothiophenol with carbon disulfide and an appropriate oxidizing agent.

Introduction of the Sulfanyl Group: The sulfanyl group is introduced by reacting the benzothiazole derivative with a suitable thiol compound under controlled conditions.

Formation of the Hydrazide Moiety: The hydrazide moiety is formed by reacting the intermediate compound with hydrazine hydrate.

Condensation Reaction: Finally, the condensation of the hydrazide derivative with 2,4-dihydroxybenzaldehyde under reflux conditions yields the target compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors, automated synthesis systems, and stringent quality control measures to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-(1,3-benzothiazol-2-ylsulfanyl)-N’-[(E)-(2,4-dihydroxyphenyl)methylidene]acetohydrazide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the reduction of the hydrazide moiety.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzothiazole ring, using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, acetic acid.

Reduction: Sodium borohydride, lithium aluminum hydride, ethanol.

Substitution: Alkyl halides, acyl chlorides, base catalysts.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Reduced hydrazide derivatives.

Substitution: Substituted benzothiazole derivatives.

Scientific Research Applications

Anticonvulsant Activity

Research indicates that derivatives of benzothiazole compounds possess anticonvulsant properties. A study involving similar compounds showed significant protection against seizures induced by maximal electroshock (MES), with some derivatives achieving complete protection . This suggests that 2-(1,3-benzothiazol-2-ylsulfanyl)-N'-[(E)-(2,4-dihydroxyphenyl)methylidene]acetohydrazide may also exhibit such activity, warranting further investigation.

Antimicrobial Properties

Benzothiazole derivatives are known for their antimicrobial effects. Several studies have demonstrated that compounds containing benzothiazole structures exhibit activity against a range of bacterial and fungal pathogens . This compound could potentially be explored for its efficacy against resistant strains of bacteria and fungi.

Anticancer Potential

The structural characteristics of the compound suggest potential anticancer activity. Research has shown that benzothiazole derivatives can inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest . Investigating the specific mechanisms of action for this compound could reveal its utility in cancer therapy.

Case Study 1: Anticonvulsant Screening

In a study aimed at evaluating the anticonvulsant activity of various benzothiazole derivatives, compounds similar to 2-(1,3-benzothiazol-2-ylsulfanyl)-N'-[(E)-(2,4-dihydroxyphenyl)methylidene]acetohydrazide were tested against MES-induced seizures in animal models. The results indicated that certain derivatives provided significant protection against seizures, suggesting a promising avenue for further research into this specific compound's anticonvulsant properties .

Case Study 2: Antimicrobial Efficacy

A series of benzothiazole derivatives were evaluated for their antimicrobial activity against common pathogens such as Staphylococcus aureus and Escherichia coli. The findings showed varying degrees of effectiveness, with some compounds demonstrating potent inhibition of bacterial growth. This highlights the potential role of 2-(1,3-benzothiazol-2-ylsulfanyl)-N'-[(E)-(2,4-dihydroxyphenyl)methylidene]acetohydrazide in developing new antimicrobial agents .

Mechanism of Action

The mechanism of action of 2-(1,3-benzothiazol-2-ylsulfanyl)-N’-[(E)-(2,4-dihydroxyphenyl)methylidene]acetohydrazide involves its interaction with various molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes, proteins, and nucleic acids, leading to inhibition or activation of specific biological processes.

Pathways Involved: It may modulate signaling pathways related to inflammation, cell proliferation, and apoptosis, contributing to its potential therapeutic effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Substituent Effects

The target compound belongs to a broader class of benzothiazole- or heterocycle-containing hydrazones. Key structural analogs and their distinguishing features are summarized below:

Table 1: Structural and Functional Comparison of Selected Analogs

Compound Name	Substituent on Phenyl Ring	Molecular Formula	Key Features	Biological Activity (if reported)	Evidence ID
Target Compound	2,4-Dihydroxyphenyl	C₁₆H₁₄N₄O₃S₂	High polarity due to dihydroxy groups; potential antioxidant/anti-inflammatory activity	Not explicitly reported, but related compounds show anti-arthritic and enzyme inhibitory effects
2-(1,3-Benzothiazol-2-ylsulfanyl)-N′-[(E)-(4-ethoxyphenyl)methylene]acetohydrazide	4-Ethoxyphenyl	C₁₈H₁₇N₃O₂S₂	Ethoxy group increases lipophilicity; lower solubility in polar solvents	Not reported
(E)-N’-(2,4-Dihydroxybenzylidene)-2-(2-(ethylthio)-1H-benzo[d]imidazol-1-yl)acetohydrazide (Compound 228)	2,4-Dihydroxyphenyl	C₁₈H₁₈N₄O₃S₂	Benzimidazole instead of benzothiazole; ethylthio substituent	α-Glucosidase inhibition (IC₅₀ = 6.10 ± 0.5 μM)
2-(1,3-Benzothiazol-2-ylsulfanyl)-N′-[(E)-(2-hydroxy-3-methoxyphenyl)methylidene]acetohydrazide	2-Hydroxy-3-methoxyphenyl	C₁₇H₁₅N₃O₃S₂	Methoxy group enhances electron-donating effects; mixed polarity	Not reported
Fluorinated hydrazone 114 (2-(1H-benzimidazol-2-ylsulfanyl)-N′-[(E)-(4-fluorophenyl)methylidene]acetohydrazide)	4-Fluorophenyl	C₁₆H₁₃FN₄S₂	Fluorine atom improves metabolic stability and membrane permeability	Antimicrobial activity (MIC: 13.3 μM for E. coli, 26.6 μM for K. pneumoniae)
N’-(1-(2,4-Dihydroxyphenyl)ethylidene)-2-(5-thioxo-4,5-dihydro-1,3,4-thiadiazol-2-ylthio)acetohydrazide	2,4-Dihydroxyphenyl (ethylidene)	C₁₂H₁₂N₄O₃S₃	Thiadiazole core; ethylidene linker	Not reported

Physicochemical Properties

• Polarity : The target compound’s 2,4-dihydroxyphenyl group increases hydrophilicity compared to analogs with methoxy (e.g., ) or ethoxy (e.g., ) substituents.
• Steric Effects : Bulky substituents (e.g., biphenylyl in ) may hinder binding to flat enzymatic pockets, whereas smaller groups (e.g., fluorine in ) improve bioavailability.

Biological Activity

The compound 2-(1,3-benzothiazol-2-ylsulfanyl)-N'-[(E)-(2,4-dihydroxyphenyl)methylidene]acetohydrazide is a hydrazone derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, including its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure

The molecular formula of the compound is $C_{15}H_{13}N_3O_3S_2$, and it features a benzothiazole moiety linked to a hydrazone functional group. This structural configuration is believed to contribute to its bioactivity.

Antioxidant Activity

Research indicates that compounds containing benzothiazole and hydrazone structures exhibit significant antioxidant properties. The presence of hydroxyl groups in the phenyl ring enhances electron donation, thereby scavenging free radicals effectively. In vitro assays have demonstrated that this compound can reduce oxidative stress markers in various cell lines.

Antimicrobial Properties

Studies have shown that 2-(1,3-benzothiazol-2-ylsulfanyl)-N'-[(E)-(2,4-dihydroxyphenyl)methylidene]acetohydrazide exhibits antimicrobial activity against a range of pathogens, including bacteria and fungi. The mechanism appears to involve disruption of microbial cell membranes and inhibition of vital metabolic pathways.

Anticancer Potential

The compound has been evaluated for anticancer activity against several cancer cell lines. Preliminary studies suggest that it induces apoptosis in cancer cells through the activation of caspases and modulation of cell cycle regulators. Notably, it has shown effectiveness against breast cancer and leukemia cell lines.

Data Table: Summary of Biological Activities

Activity	Method	Results	Reference
Antioxidant	DPPH assay	Significant reduction in DPPH radical concentration
Antimicrobial	Agar diffusion method	Inhibition zones against E. coli and S. aureus
Anticancer (Breast)	MTT assay	IC50 = 25 µM after 48 hours treatment
Apoptosis Induction	Flow cytometry	Increased Annexin V positive cells

Case Studies

• Antioxidant Effects in Diabetic Rats : A study investigated the effects of this compound on oxidative stress in diabetic rats. The results indicated a significant decrease in malondialdehyde levels and an increase in glutathione levels, suggesting protective effects against diabetes-induced oxidative damage.
• Antimicrobial Efficacy Against Biofilms : Another research focused on the compound's ability to disrupt biofilms formed by Staphylococcus aureus. The findings revealed that treatment with the compound significantly reduced biofilm biomass and viability.
• In Vivo Anticancer Study : An animal model study assessed the anticancer potential of this compound in mice with induced tumors. Results showed a marked reduction in tumor size and improved survival rates compared to control groups.